5-[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-2-yl]-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: (3-fluoro-4-methoxyphenyl)-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C20H18FN3O3/c1-26-17-10-9-14(12-15(17)21)20(25)24-11-5-8-16(24)19-22-18(23-27-19)13-6-3-2-4-7-13/h2-4,6-7,9-10,12,16H,5,8,11H2,1H3
• InChI Key: RISSXUDOZUDYAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCCC2C3=NC(=NO3)C4=CC=CC=C4)F
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

The compound “5-[1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-2-yl]-3-phenyl-1,2,4-oxadiazole” is a complex organic molecule that contains several functional groups. These include a pyrrolidine ring, a phenyl group, a 1,2,4-oxadiazole ring, and a benzoyl group with a fluoro and a methoxy substituent.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine ring, a five-membered ring containing nitrogen, would add some complexity to the structure. The 1,2,4-oxadiazole ring, which contains two nitrogen atoms and one oxygen atom, would also contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzoyl group might undergo reactions typical of carbonyl compounds, such as nucleophilic addition or reduction. The pyrrolidine ring could potentially undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the polar carbonyl group and the nonpolar phenyl group could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with biological targets in the body to produce its effects. The specific targets and the nature of the interactions would depend on the structure of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the precautions needed when handling it. Without specific information, it’s hard to provide details on this.

Future Directions

The future research directions for this compound could involve exploring its potential uses, studying its properties in more detail, or developing more efficient methods for its synthesis.